Methyl 5-(bromomethyl)thiazole-4-carboxylate

• Molecular Formula: C6H6BrNO2S
• Molecular Weight: 236.09 g/mol
• IUPAC Name: methyl 5-(bromomethyl)-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C6H6BrNO2S/c1-10-6(9)5-4(2-7)11-3-8-5/h3H,2H2,1H3
• InChI Key: BBHNAXLHTBXKMZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=N1)CBr

Description

Methyl 5-(bromomethyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C6H6BrNO2S and its molecular weight is 236.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 5-methylthiazole-4-carboxylic acid 3a (0.50 g, 3.49 mmol) in MeOH (15 mL) at 0° C. was added SOCl2 (0.51 mL, 6.99 mmol). The reaction was warmed up to room temperature and then heated to reflux for 8 h. The reaction mixture was cooled to room temperature and concentrated. The residue was dissolved in CH2Cl2 and washed with aq. NaHCO3. The organic solution was dried over Na2SO4 and concentrated. A portion of the resulting mixture (250 mg, 1.59 mmol) was heated to reflux in CCl4 (15 mL) with NBS (311 mg, 1.75 mmol) and benzoyl peroxide (38.5 mg, 0.159 mmol) for 3 h. The reaction mixture was concentrated and purification by flash column chromatography (silica gel, 30% EtOAc/heptane) gave compound 3b (250 mg).